Cas no 2224342-61-2 (N-[6-(3,5-Dimethylpyrazol-1-yl)pyridin-3-yl]-3-ethenylsulfonylpropanamide)

• Product Name: N-[6-(3,5-Dimethylpyrazol-1-yl)pyridin-3-yl]-3-ethenylsulfonylpropanamide
• CAS No: 2224342-61-2
• MF: C₁₅H₁₈N₄O₃S
• MW: 334.393421649933
• CID: 5411199
• PubChem ID: 132390208
• Update Time: 2025-09-27

N-[6-(3,5-Dimethylpyrazol-1-yl)pyridin-3-yl]-3-ethenylsulfonylpropanamide Chemical and Physical Properties

Names and Identifiers

• EN300-26612039
• 2224342-61-2
• Z3015816889
• N-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridin-3-yl]-3-(ethenesulfonyl)propanamide
• AKOS034122446
• N-[6-(3,5-Dimethylpyrazol-1-yl)pyridin-3-yl]-3-ethenylsulfonylpropanamide

• Inchi： 1S/C15H18N4O3S/c1-4-23(21,22)8-7-15(20)17-13-5-6-14(16-10-13)19-12(3)9-11(2)18-19/h4-6,9-10H,1,7-8H2,2-3H3,(H,17,20)
• InChI Key： XARHDZYIAJFOOD-UHFFFAOYSA-N
• SMILES： S(C=C)(CCC(NC1=CN=C(C=C1)N1C(C)=CC(C)=N1)=O)(=O)=O

Computed Properties

• Exact Mass: 334.10996162g/mol
• Monoisotopic Mass: 334.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 102Ų

Additional information on N-[6-(3,5-Dimethylpyrazol-1-yl)pyridin-3-yl]-3-ethenylsulfonylpropanamide

Professional Introduction to N-[6-(3,5-Dimethylpyrazol-1-yl)pyridin-3-yl]-3-ethenylsulfonylpropanamide (CAS No. 2224342-61-2)

N-[6-(3,5-Dimethylpyrazol-1-yl)pyridin-3-yl]-3-ethenylsulfonylpropanamide, identified by its CAS number 2224342-61-2, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule has garnered attention due to its unique structural features and potential biological activities, making it a valuable candidate for further research and development.

The compound’s structure consists of a pyridine core substituted with a 3,5-dimethylpyrazole moiety, which is known for its ability to interact with various biological targets. The presence of an ethenylsulfonyl group at the propamide position introduces additional functionality that may contribute to its pharmacological properties. Such structural motifs are frequently explored in the design of novel therapeutic agents, particularly those targeting inflammatory and metabolic disorders.

In recent years, there has been a growing interest in heterocyclic compounds that incorporate both pyridine and pyrazole rings. These scaffolds have demonstrated remarkable versatility in drug design, offering multiple opportunities for molecular optimization. The specific combination of substituents in N-[6-(3,5-Dimethylpyrazol-1-yl)pyridin-3-yl]-3-ethenylsulfonylpropanamide positions it as a promising candidate for further investigation into its potential therapeutic applications.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation and oxidative stress. The 3,5-dimethylpyrazole moiety is known to exhibit anti-inflammatory properties by inhibiting key enzymes such as COX and LOX. Additionally, the sulfonyl group can enhance binding affinity to target proteins, improving the compound’s efficacy. These characteristics make it an attractive candidate for the development of novel anti-inflammatory agents.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds like N-[6-(3,5-Dimethylpyrazol-1-yl)pyridin-3-yl]-3-ethenylsulfonylpropanamide contribute to this diversity by introducing novel structural motifs that may not have been explored extensively in previous drug candidates. This approach is particularly valuable in addressing complex diseases that require multifaceted therapeutic interventions.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the pyridine-pyrazole core efficiently. These methods not only enhance the synthetic pathway but also allow for greater flexibility in modifying the molecule’s structure for optimization purposes.

Evaluation of N-[6-(3,5-Dimethylpyrazol-1-yl)pyridin-3-yl]-3-ethenylsulfonylpropanamide has been conducted both in vitro and in vivo to assess its biological activity and pharmacokinetic properties. Preliminary results suggest that the compound exhibits promising anti-inflammatory effects, making it a potential lead for further development into a therapeutic agent. Additionally, its solubility and metabolic stability have been evaluated to ensure its suitability for clinical translation.

The integration of computational chemistry and high-throughput screening techniques has accelerated the process of identifying promising drug candidates like N-[6-(3,5-Dimethylpyrazol-1-yl)pyridin-3-yl]-3-ethenylsulfonylpropanamide. Molecular docking studies have been performed to predict its binding interactions with target proteins, providing insights into its mechanism of action. These computational approaches complement traditional experimental methods by providing rapid and cost-effective screening of large libraries of compounds.

The future development of N-[6-(3,5-Dimethylpyrazol-1-yl)pyridin-3-yl]-3-ethenylsulfonylpropanamide will likely involve further optimization to enhance its pharmacological properties and reduce potential side effects. Structure-based drug design principles will be employed to refine the molecule’s scaffold while maintaining or improving its biological activity. Collaborative efforts between academic researchers and industry scientists will be crucial in translating this promising compound into a viable therapeutic option.

In conclusion, N-[6-(3,5-Dimethylpyrazol-1-yl)pyridin-3-yl]-3-ethenylsulfonylpropanamide (CAS No. 2224342-61-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its exploration holds promise for the development of novel therapeutic agents targeting inflammatory and metabolic disorders. Continued research and development efforts will be essential to fully realize its potential in addressing unmet medical needs.